
In-Depth Technical Guide: GA-017 (CAS Number
2351906-74-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GA-017

Cat. No.: B15606594 Get Quote

This technical guide provides a comprehensive overview of GA-017, a potent and selective

small molecule inhibitor of Large Tumor Suppressor Kinase 1 and 2 (LATS1/2). This document

is intended for researchers, scientists, and drug development professionals interested in the

therapeutic potential and biochemical mechanisms of Hippo signaling pathway modulators.

Core Compound Information
GA-017 is a key research compound for modulating the Hippo signaling pathway, a critical

regulator of organ size, cell proliferation, and apoptosis. By inhibiting LATS1/2, GA-017
promotes the nuclear translocation and activation of the transcriptional coactivators Yes-

associated protein (YAP) and Transcriptional coactivator with PDZ-binding motif (TAZ), leading

to enhanced cell growth and proliferation, particularly in three-dimensional (3D) culture systems

and organoids.[1][2][3][4][5]

Quantitative Data Summary
The following tables summarize the key quantitative data for GA-017's biological activity.

Table 1: In Vitro Kinase Inhibition

Target IC50 (nM) Ki (nM) Assay Detail

LATS1 4.10 0.58 ± 0.11 ATP-competitive

LATS2 3.92 0.25 ± 0.03 ATP-competitive
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Data sourced from MedchemExpress and Aihara A, et al. J Biol Chem. 2022.[1][4]

Table 2: Cellular Activity

Cell Line Assay EC50 (µM) Culture Condition

SKOV3 Cell Growth 3.51 ± 0.26 3D Culture

Data sourced from Aihara A, et al. J Biol Chem. 2022.[2]

Mechanism of Action: The Hippo Signaling Pathway
GA-017 exerts its biological effects by intervening in the Hippo signaling pathway. In a

canonical state, the Hippo pathway is active, and a kinase cascade involving MST1/2 and

LATS1/2 leads to the phosphorylation of YAP and TAZ. Phosphorylated YAP/TAZ are

sequestered in the cytoplasm and targeted for degradation, thus preventing their nuclear entry

and subsequent activation of growth-promoting genes.

GA-017, as a potent inhibitor of LATS1/2, disrupts this cascade. By blocking the kinase activity

of LATS1/2, GA-017 prevents the phosphorylation of YAP and TAZ.[2][3] This allows for the

stabilization and nuclear translocation of YAP/TAZ, where they bind to TEAD transcription

factors and initiate the transcription of genes that drive cell proliferation and inhibit apoptosis.[2]
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Caption: Mechanism of action of GA-017 in the Hippo signaling pathway.
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Experimental Protocols
The following are generalized methodologies for key experiments cited in the literature for the

characterization of GA-017. For detailed protocols, including specific reagent concentrations

and instrumentation, please refer to the primary publication by Aihara et al. in the Journal of

Biological Chemistry (2022).

In Vitro LATS Kinase Inhibition Assay
This assay quantifies the direct inhibitory effect of GA-017 on the kinase activity of LATS1 and

LATS2.
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Start

Prepare Reaction Mixture:
- Recombinant LATS1 or LATS2

- Kinase Buffer
- ATP

- YAP-derived peptide substrate

Add GA-017 at various concentrations

Incubate at 30°C to allow kinase reaction

Stop reaction (e.g., with EDTA)

Detect substrate phosphorylation
(e.g., using ADP-Glo or similar)

Analyze data and calculate IC50

End
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Start

Seed cells in a 3D culture matrix
(e.g., Matrigel, gellan gum)

Add GA-017 at various concentrations to the culture medium

Culture for several days to allow spheroid/organoid formation and growth

Image spheroids/organoids at different time points

Assess cell viability/proliferation
(e.g., ATP-based assay)Measure spheroid/organoid size and number

Analyze data and determine the effect of GA-017 on 3D growth

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15606594?utm_src=pdf-body-img
https://www.benchchem.com/product/b15606594?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell
growth under 3D culture conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. YAP1/TAZ Mediates Rumen Epithelial Cell Proliferation but Not Short-Chain Fatty Acid
Metabolism In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [In-Depth Technical Guide: GA-017 (CAS Number
2351906-74-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606594#ga-017-cas-number-2351906-74-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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